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Introduction

n-Tetradecane, a straight-chain alkane with the chemical formula C14Hso, is a colorless,
flammable liquid.[1][2] As a well-defined hydrocarbon, it serves as a crucial reference
substance in gas chromatography, a component in fuel research, and a model compound in
studies of phase behavior and surfactant formulations.[1][3] Its predictable physical properties
and thermal stability make it an important material in various research and industrial
applications.[1] This guide provides a comprehensive overview of the core physical
characteristics of n-tetradecane, complete with detailed experimental protocols for their
determination.

Core Physical and Chemical Properties

n-Tetradecane is a nonpolar organic compound, rendering it insoluble in water but soluble in
many organic solvents such as ethanol and ether.[4][5] It is a stable compound under
recommended storage conditions.

Table 1: General and Chemical Properties of n-Tetradecane

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b157292?utm_src=pdf-interest
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://store.astm.org/d4052-96.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://store.astm.org/e0659-78r00.html
https://ia600301.us.archive.org/1/items/gov.law.astm.d86.2007/astm.d86.2007.html
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Formula Ci4aHs3o0 [1][6]
Molar Mass 198.39 g/mol [41[6]
Appearance Colorless liquid [71[81I9]
Odor Gasoline-like to odorless 9]
Solubility in Water <0.0001 g/L [4]

CAS Number 629-59-4 [41[6]

Quantitative Physical Data

The physical properties of n-tetradecane have been extensively studied and are well-

documented. The following tables summarize the key quantitative data.

Table 2: Thermodynamic Properties of n-Tetradecane

Property Value Conditions Source(s)
Melting Point 55-6°C [41[6][10]

Boiling Point 252 - 254 °C at 760 mmHg [6][11]
Flash Point 99-102°C Closed Cup [41[12]
Autoignition

Temperature 200 - 202 °C [12][13]

Vapor Pressure 1.55 Pa at 25 °C [4]

1 mm Hg at 76.4 °C [3]

Lower Explosive Limit 0.5 %(V) [4][12]

Upper Explosive Limit 6.5 %(V) [4]

Table 3: Physicochemical Properties of n-Tetradecane
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Property Value Conditions Source(s)
Density 0.762 g/cm?3 at 20 °C [4]

0.7628 g/cm3 at25°C [718]

Kinematic Viscosity 3 mm2/s at40 °C [4]
Dynamic Viscosity 2.13 mPa:s at 25 °C [7]
Refractive Index 1.429 at 20 °C, n20/D [10][11]
Surface Tension 26.53 - 26.56 mN/m at 20 °C [10][14]
Vapor Density 6.83 (vs air) [3][11]

Experimental Protocols

Accurate determination of the physical properties of n-tetradecane is essential for its
application in research and industry. The following are detailed methodologies for key
experiments, based on established standards.

Determination of Melting Point

The melting point is determined as the temperature range over which the solid n-tetradecane
transitions to a liquid.

o Apparatus: Melting point apparatus, capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of solidified n-tetradecane is packed into a capillary tube
to a height of 1-2 mm.[15]

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate, typically starting with a rapid heating to
approach the expected melting point, then reducing to a rate of about 1-2 °C per minute
for the final determination.[16]
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o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.[17]

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.[17]

Determination of Boiling Point

The boiling point is determined using a laboratory batch distillation unit as per ASTM D86.[5]
[18]

o Apparatus: Distillation flask, condenser, receiving cylinder, thermometer, heating source.

e Procedure:

o

A 100 mL sample of n-tetradecane is measured into the distillation flask.

o The apparatus is assembled with the thermometer bulb positioned correctly to measure
the vapor temperature.

o The sample is heated, and the temperature at which the first drop of condensate falls from
the condenser is recorded as the initial boiling point.

o The distillation is continued, and vapor temperatures are recorded as the volume of
condensate in the receiving cylinder reaches specific percentages of the initial charge.

o The final boiling point is the maximum temperature observed during the distillation.

Determination of Density

The density of n-tetradecane is determined using a digital density meter according to ASTM
D4052.[10][11][19]

o Apparatus: Digital density meter with an oscillating U-tube.
e Procedure:

o The instrument is calibrated with dry air and distilled water.
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o A small volume (approximately 1-2 mL) of the n-tetradecane sample is injected into the
oscillating U-tube.[19]

o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.[19]

o The density is calculated from this frequency change and the calibration data, and is
typically reported at 20°C.[11]

Determination of Viscosity

The kinematic viscosity is determined using a capillary viscometer.
e Apparatus: Capillary viscometer, constant temperature water bath, stopwatch.

e Procedure:

[¢]

The viscometer is filled with the n-tetradecane sample and placed in a constant
temperature water bath until it reaches thermal equilibrium.[20]

o The liquid is drawn up through the capillary tube by suction.[20]

o The time taken for the liquid to flow between two marked points on the viscometer under
the influence of gravity is measured.[20]

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.[20]

Determination of Flash Point

The flash point is determined using a Pensky-Martens closed-cup tester as per ASTM D93.[1]
[6][21]

o Apparatus: Pensky-Martens closed-cup tester.
e Procedure:

o The sample cup is filled with n-tetradecane to the specified level.[21]
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o The sample is heated at a slow, constant rate while being stirred.[7][21]

o At regular temperature intervals, the stirring is stopped, and an ignition source is applied to
the vapor space above the liquid.[7][21]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.[21]

Determination of Autoignition Temperature

The autoignition temperature is determined according to ASTM E659.[4][13][14]

o Apparatus: Uniformly heated vessel (flask), temperature control system, syringe for sample
injection.

e Procedure:

[¢]

The flask is heated to a predetermined temperature.[13]

[¢]

A small, measured quantity of n-tetradecane is injected into the heated flask.[13]

[e]

The time to ignition is observed. If ignition occurs, the test is repeated at a lower
temperature. If no ignition occurs, the test is repeated at a higher temperature.

[e]

The autoignition temperature is the lowest temperature at which the n-tetradecane
sample will spontaneously ignite.[13]

Determination of Refractive Index

The refractive index is measured using a refractometer.[8]
e Apparatus: Abbe refractometer or a digital refractometer.
e Procedure:
o Afew drops of the n-tetradecane sample are placed on the prism of the refractometer.[22]

o The instrument is closed, and the temperature is allowed to equilibrate, typically to 20°C.
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o Light is passed through the sample, and the boundary line between the light and dark
fields is observed through the eyepiece (for an Abbe refractometer) or read from the digital
display.

o This reading corresponds to the refractive index of the sample.

Determination of Surface Tension

The surface tension is measured using the du Noty ring method.[23][24][25]
e Apparatus: Tensiometer with a platinum-iridium ring.

e Procedure:

[¢]

The platinum ring is thoroughly cleaned and attached to the tensiometer's balance.[26]

o

A sample of n-tetradecane is placed in a dish on the instrument's platform.

[e]

The ring is immersed in the liquid and then slowly pulled through the surface.[27]

o

The force required to pull the ring through the liquid surface is measured. The maximum
force just before the liquid film breaks is used to calculate the surface tension.[26][27]

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid chemical like n-tetradecane.
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Caption: Experimental workflow for n-tetradecane characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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